Cas no 1701917-99-8 (5-bromo-1-2-(propan-2-yloxy)ethyl-1H-1,2,4-triazol-3-amine)

5-bromo-1-2-(propan-2-yloxy)ethyl-1H-1,2,4-triazol-3-amine structure
1701917-99-8 structure
Product Name:5-bromo-1-2-(propan-2-yloxy)ethyl-1H-1,2,4-triazol-3-amine
CAS No:1701917-99-8
MF:C7H13BrN4O
MW:249.108319997787
CID:6371405
PubChem ID:103098539
Update Time:2024-01-12

5-bromo-1-2-(propan-2-yloxy)ethyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-1-2-(propan-2-yloxy)ethyl-1H-1,2,4-triazol-3-amine
    • EN300-1106722
    • 5-bromo-1-[2-(propan-2-yloxy)ethyl]-1H-1,2,4-triazol-3-amine
    • 1701917-99-8
    • Inchi： 1S/C7H13BrN4O/c1-5(2)13-4-3-12-6(8)10-7(9)11-12/h5H,3-4H2,1-2H3,(H2,9,11)
    • InChI Key： QCCQDZDNFFODNR-UHFFFAOYSA-N
    • SMILES： BrC1=NC(N)=NN1CCOC(C)C

Computed Properties

  • Exact Mass: 248.02727g/mol
  • Monoisotopic Mass: 248.02727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 66Ų

5-bromo-1-2-(propan-2-yloxy)ethyl-1H-1,2,4-triazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1106722-0.05g
5-bromo-1-[2-(propan-2-yloxy)ethyl]-1H-1,2,4-triazol-3-amine
 1701917-99-8 95%
0.05g
 $768.0 2023-10-27
Enamine
EN300-1106722-0.1g
5-bromo-1-[2-(propan-2-yloxy)ethyl]-1H-1,2,4-triazol-3-amine
 1701917-99-8 95%
0.1g
 $804.0 2023-10-27
Enamine
EN300-1106722-0.25g
5-bromo-1-[2-(propan-2-yloxy)ethyl]-1H-1,2,4-triazol-3-amine
 1701917-99-8 95%
0.25g
 $840.0 2023-10-27
Enamine
EN300-1106722-0.5g
5-bromo-1-[2-(propan-2-yloxy)ethyl]-1H-1,2,4-triazol-3-amine
 1701917-99-8 95%
0.5g
 $877.0 2023-10-27
Enamine
EN300-1106722-1.0g
5-bromo-1-[2-(propan-2-yloxy)ethyl]-1H-1,2,4-triazol-3-amine
 1701917-99-8
1g
 $1299.0 2023-06-10
Enamine
EN300-1106722-2.5g
5-bromo-1-[2-(propan-2-yloxy)ethyl]-1H-1,2,4-triazol-3-amine
 1701917-99-8 95%
2.5g
 $1791.0 2023-10-27
Enamine
EN300-1106722-5.0g
5-bromo-1-[2-(propan-2-yloxy)ethyl]-1H-1,2,4-triazol-3-amine
 1701917-99-8
5g
 $3770.0 2023-06-10
Enamine
EN300-1106722-10.0g
5-bromo-1-[2-(propan-2-yloxy)ethyl]-1H-1,2,4-triazol-3-amine
 1701917-99-8
10g
 $5590.0 2023-06-10
Enamine
EN300-1106722-1g
5-bromo-1-[2-(propan-2-yloxy)ethyl]-1H-1,2,4-triazol-3-amine
 1701917-99-8 95%
1g
 $914.0 2023-10-27
Enamine
EN300-1106722-5g
5-bromo-1-[2-(propan-2-yloxy)ethyl]-1H-1,2,4-triazol-3-amine
 1701917-99-8 95%
5g
 $2650.0 2023-10-27

5-bromo-1-2-(propan-2-yloxy)ethyl-1H-1,2,4-triazol-3-amine Related Literature

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